Cas no 2416234-06-3 (Benzyl 2-amino-2-cyclopropylacetate hydrochloride)

• Product Name: Benzyl 2-amino-2-cyclopropylacetate hydrochloride
• CAS No: 2416234-06-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD32668287
• CID: 5675561
• PubChem ID: 146154041
• Update Time: 2025-05-19

Benzyl 2-amino-2-cyclopropylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416234-06-3
• Benzyl 2-amino-2-cyclopropylacetate;hydrochloride
• benzyl 2-amino-2-cyclopropylacetate hydrochloride
• Z4415002770
• EN300-26638608
• Benzyl 2-amino-2-cyclopropylacetate hydrochloride

• MDL： MFCD32668287
• Inchi： 1S/C12H15NO2.ClH/c13-11(10-6-7-10)12(14)15-8-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,13H2;1H
• InChI Key： ROEBIZUFCASSSW-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(C(C1CC1)N)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Benzyl 2-amino-2-cyclopropylacetate hydrochloride

Benzyl 2-amino-2-cyclopropylacetate hydrochloride: A Comprehensive Overview

Benzyl 2-amino-2-cyclopropylacetate hydrochloride, also known by its CAS number 2416234-06-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of Benzyl 2-amino-2-cyclopropylacetate hydrochloride is characterized by a benzyl group attached to a cyclopropyl moiety, with an amino group and an acetate group forming part of its functional groups. The presence of the cyclopropyl ring introduces strain into the molecule, which can influence its reactivity and pharmacokinetic properties. Recent studies have highlighted the importance of such strained structures in enhancing bioavailability and targeting specific biological pathways.

One of the key areas of research surrounding this compound involves its synthesis. Traditional methods often involve multi-step processes, including nucleophilic substitution and cyclization reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times.

The application of Benzyl 2-amino-2-cyclopropylacetate hydrochloride in pharmaceuticals is another area that has seen significant progress. The compound has been investigated for its potential as a precursor in drug design, particularly in the development of anti-inflammatory agents and neuroprotective drugs. Studies have demonstrated that the cyclopropyl group can enhance the molecule's ability to cross cellular membranes, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. Research indicates that it may possess insecticidal properties, making it a potential candidate for developing eco-friendly pesticides. However, further studies are required to fully understand its efficacy and safety profile in agricultural settings.

From a safety standpoint, handling Benzyl 2-amino-2-cyclopropylacetate hydrochloride requires adherence to standard laboratory protocols due to its chemical reactivity. Proper storage conditions and personal protective equipment are essential to ensure safe handling practices. Regulatory compliance remains a critical aspect of working with this compound, particularly in regions with stringent chemical management policies.

In conclusion, Benzyl 2-amino-2-cyclopropylacetate hydrochloride continues to be a focal point in both academic and industrial research. Its unique structure offers opportunities for innovation across multiple domains, from drug discovery to agricultural chemistry. As research progresses, it is anticipated that new insights will further unlock the potential of this versatile compound.